3-Benzyl-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H11F3N4S
• Molecular Weight: 360.4 g/mol
• IUPAC Name: 3-benzyl-6-[2-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H11F3N4S/c18-17(19,20)13-9-5-4-8-12(13)15-23-24-14(21-22-16(24)25-15)10-11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key: QKQNNCMLYRGTGH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC2=NN=C3N2N=C(S3)C4=CC=CC=C4C(F)(F)F

Description

3-Benzyl-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a novel heterocyclic compound that has gained significant attention in recent years due to its potential applications in the field of medicinal chemistry. This compound possesses a unique chemical structure, which makes it a promising candidate for the development of new drugs with improved therapeutic efficacy.

Mechanism of Action

The mechanism of action of 3-Benzyl-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that this compound exerts its pharmacological effects by interacting with specific molecular targets in the body. It has been reported to inhibit the activity of certain enzymes and proteins, which are involved in the progression of various diseases.
Biochemical and Physiological Effects:
3-Benzyl-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit several biochemical and physiological effects in vitro and in vivo. It has been reported to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation in animal models. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-Benzyl-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its high potency and selectivity towards specific molecular targets. This makes it a valuable tool for studying the underlying mechanisms of various diseases. However, the limitations of this compound include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 3-Benzyl-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the most promising areas of research is the development of new drugs based on this compound for the treatment of various diseases. Another future direction is the investigation of its potential as a diagnostic tool for the early detection of certain diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 3-Benzyl-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-mercaptobenzothiazole with 2-(trifluoromethyl)benzaldehyde, followed by the addition of benzyl bromide and sodium azide. The reaction is carried out in the presence of a catalyst and under controlled conditions to ensure high yield and purity of the final product.

Scientific Research Applications

3-Benzyl-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in the field of medicinal chemistry. Several studies have reported its efficacy as an anticancer agent, antimicrobial agent, and anti-inflammatory agent. This compound has also shown promising results in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.